Cas no 625079-10-9 (tert-butyl N-(2R)-2-hydroxy-2-(4-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-(2R)-2-hydroxy-2-(4-methoxyphenyl)ethylcarbamate
• CAS No: 625079-10-9
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5227416
• PubChem ID: 51441479
• Update Time: 2025-05-28

tert-butyl N-(2R)-2-hydroxy-2-(4-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(2R)-2-hydroxy-2-(4-methoxyphenyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(2R)-2-hydroxy-2-(4-methoxyphenyl)ethylcarbamate

• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(17)15-9-12(16)10-5-7-11(18-4)8-6-10/h5-8,12,16H,9H2,1-4H3,(H,15,17)/t12-/m0/s1
• InChI Key： ASCGHPKBVNJCGC-LBPRGKRZSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@H](O)C1=CC=C(OC)C=C1

Additional information on tert-butyl N-(2R)-2-hydroxy-2-(4-methoxyphenyl)ethylcarbamate

tert-butyl N-(2R)-2-hydroxy-2-(4-methoxyphenyl)ethylcarbamate (CAS No. 625079-10-9): A Comprehensive Overview of Its Properties and Applications

The compound tert-butyl N-(2R)-2-hydroxy-2-(4-methoxyphenyl)ethylcarbamate (CAS No. 625079-10-9) is a chiral carbamate derivative with significant relevance in pharmaceutical and organic chemistry. Its unique structural features, including the tert-butyl group and the 4-methoxyphenyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its chemical properties, synthesis routes, and potential applications, while addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about tert-butyl N-(2R)-2-hydroxy-2-(4-methoxyphenyl)ethylcarbamate revolves around its stereochemistry. The (2R) configuration indicates its chiral nature, which is critical for its role in asymmetric synthesis. Researchers often explore its use in constructing chiral building blocks for drug development, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. The presence of the hydroxy and carbamate functional groups further enhances its versatility in medicinal chemistry.

In recent years, the demand for chiral intermediates like CAS No. 625079-10-9 has surged due to the growing emphasis on precision medicine and personalized therapeutics. This compound's ability to serve as a precursor for neuroactive agents and anti-inflammatory drugs aligns with current trends in drug discovery. For instance, its 4-methoxyphenyl group is often linked to compounds with antioxidant and neuroprotective properties, making it a hotspot for research in neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic perspective, tert-butyl N-(2R)-2-hydroxy-2-(4-methoxyphenyl)ethylcarbamate is typically prepared via asymmetric reduction or enzymatic resolution methods. These processes highlight the importance of green chemistry and sustainable synthesis, which are trending topics in the chemical industry. Researchers are increasingly optimizing its production to minimize waste and improve yield, addressing environmental concerns while maintaining cost-effectiveness.

Another area of interest is the compound's solubility and stability under various conditions. Studies have shown that the tert-butyl carbamate (Boc) group provides excellent protection for amines, ensuring stability during multi-step syntheses. This feature is particularly valuable in peptide chemistry and proteomics, where protecting groups play a pivotal role. Additionally, its hydrophilic-lipophilic balance (HLB) makes it suitable for formulations requiring controlled release.

In the context of drug delivery systems, CAS No. 625079-10-9 has been explored for its potential in nanocarrier design. Its structural motifs can be modified to enhance bioavailability and target specificity, addressing challenges in oral drug administration. This aligns with the rising demand for nanomedicine and smart therapeutics, which dominate current biomedical research.

To summarize, tert-butyl N-(2R)-2-hydroxy-2-(4-methoxyphenyl)ethylcarbamate is a multifaceted compound with broad applications in pharmaceutical synthesis, asymmetric catalysis, and material science. Its relevance in cutting-edge fields like precision medicine and nanotechnology ensures its continued importance in scientific research. By addressing common search queries and integrating trending topics, this overview aims to provide a holistic understanding of its potential while adhering to SEO best practices for visibility and engagement.